Cas no 2306-92-5 (Decanoic acid, octylester)

• Product Name: Decanoic acid, octylester
• CAS No: 2306-92-5
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 266753
• PubChem ID: 75321
• Update Time: 2025-05-21

Decanoic acid, octylester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, octylester
• octyl decanoate
• Caprinsaeure-octylester
• Decansaeure-octylester
• EINECS 218-983-1
• Octyl caprate
• Decanoic acid, octyl ester
• WE(8:0/10:0)
• 1-OCTYL DECANOATE
• UNII-VX4042MLV4
• AKOS030573873
• CAPRYLYL CAPRATE
• DTXSID2062321
• octyldecanoate
• n-Octyl decanoate
• Octyl decanoate #
• NS00027342
• SCHEMBL333589
• LMFA07010457
• HRPZGPXWSVHWPB-UHFFFAOYSA-N
• 2306-92-5
• CHEBI:196217
• Q27292065
• VX4042MLV4
• G78363

• Inchi： 1S/C18H36O2/c1-3-5-7-9-11-12-14-16-18(19)20-17-15-13-10-8-6-4-2/h3-17H2,1-2H3
• InChI Key： HRPZGPXWSVHWPB-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 284.27200
• Monoisotopic Mass: 284.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 7.6

Experimental Properties

• Density: 0.864
• Boiling Point: 334.7 °C at 760 mmHg
• Flash Point: 158.5 °C
• Refractive Index: 1.442
• PSA: 26.30000
• LogP: 6.03080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Decanoic acid, octylester

Decanoic Acid Octyl Ester (CAS No. 2306-92-5): A Comprehensive Overview

Decanoic acid octyl ester, also known by its CAS number 2306-92-5, is a chemical compound that has garnered significant attention in various industrial and research applications. This compound, which belongs to the class of esters, is derived from decanoic acid and octanol. Its molecular formula is C18H36O2, and it exists as a colorless liquid with a characteristic odor. The compound is widely used in the manufacturing of personal care products, pharmaceuticals, and industrial chemicals due to its unique properties and versatility.

The synthesis of decanoic acid octyl ester typically involves an esterification reaction between decanoic acid and octanol in the presence of an acid catalyst. This reaction is exothermic and can be optimized to achieve high yields. Recent advancements in catalytic systems have enabled more efficient production methods, reducing energy consumption and minimizing environmental impact. For instance, researchers have explored the use of solid acid catalysts, such as zeolites, which offer advantages in terms of reusability and selectivity.

In terms of physical properties, decanoic acid octyl ester has a melting point of approximately -35°C and a boiling point around 185°C at standard pressure. Its density is about 0.87 g/cm³, making it less dense than water. These properties make it suitable for use in applications where solubility and viscosity are critical factors. For example, in the cosmetics industry, it is often used as an emollient due to its ability to penetrate the skin and provide a smooth texture without leaving a greasy residue.

The chemical stability of decanoic acid octyl ester is another key attribute that contributes to its widespread use. It is relatively stable under normal conditions but can undergo hydrolysis in the presence of water and acidic or basic catalysts. This property is particularly useful in controlled-release drug delivery systems, where the ester can be designed to degrade at specific rates under physiological conditions.

Recent studies have highlighted the potential of decanoic acid octyl ester in bio-based applications. Researchers have explored its use as a precursor for biodegradable polymers, which are increasingly sought after due to environmental concerns. For instance, polyesters derived from this compound have shown promising results in terms of mechanical properties and biodegradability under composting conditions.

In addition to its industrial applications, decanoic acid octyl ester has also been studied for its biological effects. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a potential candidate for pharmaceutical formulations. However, further research is needed to fully understand its pharmacokinetics and safety profile.

The global market for decanoic acid octyl ester has been growing steadily due to increasing demand from various sectors. According to recent market analyses, the cosmetics industry accounts for a significant share of this demand, driven by the rising popularity of natural and organic personal care products. Furthermore, the compound's use in pharmaceuticals and industrial chemicals continues to expand as new applications are discovered.

In conclusion, decanoic acid octyl ester (CAS No. 2306-92-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with advancements in synthesis and application techniques, position it as an important material for both current and future innovations.